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Quantitative Activity of PF-06649298

The table below summarizes the half-maximal inhibitory concentration (IC₅₀) values of PF-06649298 for

inhibiting citrate uptake across various experimental models [1] [2] [3].

Experimental System IC₅₀ Value Description

HEK-293 cells (overexpressing
NaCT)

408 nM / 0.41
μM

Inhibition of [¹⁴C]-citrate uptake [1] [3]

Mouse hepatocytes 4.5 μM Inhibition of citrate uptake [1] [2] [3]

Human hepatocytes 16.2 μM Inhibition of [¹⁴C]-citrate uptake [1] [2] [3]

HEK-293 cells (overexpressing
NaDC1)

>100 μM Shows selectivity for NaCT over NaDC1 [1]
[3]

HEK-293 cells (overexpressing
NaDC3)

>100 μM Shows selectivity for NaCT over NaDC3 [1]
[3]

Experimental Workflow for Cell-Based Assays

Based on the gathered information, the general workflow for the citrate uptake inhibition assay in cells likely

involves the following key stages. Note that specific details like cell seeding density and citrate incubation
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time were not provided in the search results.

1. Cell Preparation

2. Compound Treatment & Uptake

3. Measurement & Analysis

Plate cells expressing NaCT
(e.g., HEK-293-NaCT, hepatocytes)

Grow cells to appropriate confluency

Pre-incubate with PF-06649298
(30 minutes)

Initiate uptake by adding
radiolabeled [¹⁴C]-Citrate

Terminate reaction
and wash cells

Lyse cells and measure
radioactivity (Scintillation Counting)

Calculate % inhibition and IC₅₀

Click to download full resolution via product page
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Key Technical Omissions and Considerations

The search results confirm the assay's use but lack the granular details needed to replicate it fully in a lab.

Here are the critical pieces of information that are missing and must be sourced elsewhere:

Detailed Protocol Steps: The exact duration of the citrate uptake incubation period is not specified.

The method for terminating the reaction (e.g., rapid ice-cold buffer washes) is also not described [1].
Key Reagent Specifications: The specific activity and concentration of the radiolabeled [¹⁴C]-citrate

are not provided. The composition of the uptake buffer (e.g., pH, sodium concentration) is also
missing, which is crucial for NaCT function [1].

Cell Culture Conditions: Seeding densities, the time between plating and assay, and the methods
for maintaining stably transfected cell lines are not detailed [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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